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Compound of Interest

Compound Name: (E)-3-Methyl-3-hexene

Cat. No.: B1623645 Get Quote

Essential Safety and Handling Guide for (E)-3-
Methyl-3-hexene
This guide provides crucial safety and logistical information for the handling and disposal of

(E)-3-Methyl-3-hexene in a laboratory environment. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory operations.

(E)-3-Methyl-3-hexene is a highly flammable liquid and vapor that requires strict adherence to

safety protocols to prevent ignition and exposure.[1][2]

Key Physical and Chemical Properties
A summary of important quantitative data for (E)-3-Methyl-3-hexene is provided in the table

below for easy reference.
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Property Value

Molecular Formula C₇H₁₄[1][3][4]

Molecular Weight 98.19 g/mol [1][2]

Boiling Point 93.4 °C at 760 mmHg[3]

Density 0.714 g/mL[3]

Flash Point Not available

GHS Classification Flammable Liquid, Category 2[1][2]

Occupational Exposure Limit (OEL)

Not established. It is recommended to handle

this compound in a well-ventilated area or fume

hood to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent skin and eye contact, and

inhalation of vapors.

PPE Category Specification

Eye Protection Chemical splash goggles

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene)

Body Protection Flame-retardant lab coat

Footwear Closed-toe shoes

Respiratory Protection

Use in a certified chemical fume hood. If a fume

hood is not available, a respirator with an

organic vapor cartridge may be required.

Operational Plan: Safe Handling Procedure
Adherence to the following step-by-step handling protocol is essential for minimizing risks.
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Preparation:

Ensure that a current Safety Data Sheet (SDS) for (E)-3-Methyl-3-hexene is accessible.

Verify that a functional chemical fume hood is available.

Locate the nearest fire extinguisher, safety shower, and eyewash station.

Prepare all necessary equipment and reagents before handling the chemical.

Handling:

Conduct all work involving (E)-3-Methyl-3-hexene within a certified chemical fume hood.

[5]

Wear the appropriate personal protective equipment as specified in the table above.

Ground and bond containers when transferring the liquid to prevent static discharge.[5]

Use non-sparking tools and equipment.

Keep the container tightly closed when not in use to prevent the escape of flammable

vapors.

Avoid contact with heat, sparks, and open flames.[6]

In Case of a Spill:

Evacuate the immediate area and alert colleagues.

If the spill is small, contain it with an inert absorbent material (e.g., sand, vermiculite).

For larger spills, or if you are not trained to handle them, evacuate the laboratory and

contact the appropriate emergency response team.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of (E)-3-Methyl-3-hexene and contaminated materials is critical to ensure

environmental safety and regulatory compliance.
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Waste Segregation:

Do not mix (E)-3-Methyl-3-hexene waste with other waste streams, especially oxidizers or

corrosive materials.[7]

Collect all liquid waste containing (E)-3-Methyl-3-hexene in a designated, properly

labeled, and sealed waste container.

Container Management:

Use a chemically compatible and leak-proof container for waste collection.

The container must be clearly labeled as "Hazardous Waste," with the full chemical name "

(E)-3-Methyl-3-hexene" and an indication of its flammable nature.[7][8]

Storage of Waste:

Store the waste container in a designated satellite accumulation area.

The storage area should be a cool, dry, and well-ventilated location, away from sources of

ignition.[6]

Disposal Request:

Once the waste container is full, or if it has been in storage for an extended period, contact

your institution's Environmental Health and Safety (EHS) office to arrange for pickup and

disposal.[8]

Do not dispose of (E)-3-Methyl-3-hexene down the drain or in the regular trash.[9]

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of (E)-3-Methyl-3-hexene
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Caption: Workflow for the safe handling and disposal of (E)-3-Methyl-3-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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